Cas no 2097934-86-4 (1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine)

• Product Name: 1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine
• CAS No: 2097934-86-4
• MF: C₂₀H₂₆F₃N₅O₂S
• MW: 457.512953281403
• CID: 5474667
• PubChem ID: 126850309
• Update Time: 2025-05-26

1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS032464858
• 1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine
• F3395-0968
• 2097934-86-4
• 1-[1-(1-methylimidazol-4-yl)sulfonylpiperidin-4-yl]-4-[3-(trifluoromethyl)phenyl]piperazine

• Inchi： 1S/C20H26F3N5O2S/c1-25-14-19(24-15-25)31(29,30)28-7-5-17(6-8-28)26-9-11-27(12-10-26)18-4-2-3-16(13-18)20(21,22)23/h2-4,13-15,17H,5-12H2,1H3
• InChI Key： XRLLHOZBCWCCTG-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C=N1)(N1CCC(CC1)N1CCN(C2C=CC=C(C(F)(F)F)C=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 457.17593075g/mol
• Monoisotopic Mass: 457.17593075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 70.1Ų

Additional information on 1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine

Compound CAS No: 2097934-86-4 - 1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine

The compound with CAS number 2097934-86-4, named as 1-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}-4-[3-(trifluoromethyl)phenyl]piperazine, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a piperazine ring system, which serves as a central scaffold. Attached to this scaffold are two distinct substituents: a sulfonyl group linked to a 1-methylimidazole moiety and a trifluoromethyl-substituted phenyl group. These substituents contribute to the compound's pharmacological properties, including its ability to interact with various biological targets.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the sulfonyl group in this compound suggests potential applications in targeting specific enzymes or receptors involved in disease pathways. Additionally, the trifluoromethyl group is known to enhance lipophilicity and stability, which are desirable traits for drug candidates.

The synthesis of this compound involves a multi-step process, including the formation of the piperazine ring, the introduction of the sulfonyl group, and the attachment of the trifluoromethyl-substituted phenyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing.

In terms of biological activity, this compound has shown promising results in vitro assays targeting various disease-related pathways. For instance, it has demonstrated inhibitory activity against certain kinases, which are key players in cancer and inflammatory diseases. Furthermore, its ability to penetrate cellular membranes and bind to target proteins makes it a strong candidate for further preclinical studies.

The structural versatility of this compound also allows for further modification and optimization. By altering the substituents on the piperazine ring or modifying the sulfonyl or trifluoromethyl groups, researchers can explore a wide range of chemical space and potentially discover new leads for drug development.

In conclusion, the compound with CAS number 2097934-86-4 represents a valuable addition to the arsenal of tools available for drug discovery. Its unique structure, combined with its promising biological activities, positions it as a key molecule for future research and development in the pharmaceutical industry.